Cas no 2171291-39-5 (2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171291-39-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6303807
• PubChem ID: 165582204
• Update Time: 2025-05-19

2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• EN300-1532326
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylformamido}butanoic acid
• EN300-1531957
• 2-{N-methyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532190
• 2171291-39-5
• 2-{N-methyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171298-70-5
• 2171622-85-6

• Inchi： 1S/C25H28N2O5/c1-3-22(24(29)30)27(2)23(28)15-12-16(13-15)26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,3,12-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： KSCWWRBBZSNSNB-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Introduction to 2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic Acid (CAS No: 2171291-39-5)

2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is a highly specialized organic compound with the CAS registry number 2171291-39-5. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a cyclobutane ring system, which is a four-membered ring with two chiral centers at positions 1r and 3r. The cyclobutane ring is substituted with a methoxycarbonyl group derived from 9H-fluorene, a polycyclic aromatic hydrocarbon known for its stability and photoluminescent properties. Additionally, the molecule contains an N-methyl formamide group attached to the cyclobutane ring, which contributes to its functional versatility.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly notable, as it is commonly used as a protecting group in peptide synthesis and has been extensively studied for its role in modulating biological activities. The Fmoc group's ability to influence the pharmacokinetic properties of molecules makes it a valuable component in drug design.

One of the key areas of research involving this compound is its potential application in targeted drug delivery systems. The cyclobutane ring's rigidity and the Fmoc group's photoreactivity have been explored for their ability to enhance drug specificity and reduce off-target effects. Recent advancements in click chemistry and bioconjugation techniques have further expanded the possibilities for incorporating this compound into complex molecular architectures.

Moreover, the compound's structural complexity presents an excellent platform for studying stereochemical effects on biological activity. The two chiral centers in the cyclobutane ring allow for enantiomeric forms that may exhibit distinct pharmacological profiles. This aspect has been leveraged in recent studies to investigate enantioselective synthesis methods and their implications for asymmetric catalysis.

In terms of synthetic methodology, researchers have developed innovative approaches to construct this compound efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and enantioselective organocatalysis have been employed to address the challenges associated with assembling such a complex structure. These advancements not only improve synthetic accessibility but also pave the way for large-scale production if required.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with biological targets, aiding in the design of more effective analogs. Such computational approaches are increasingly being utilized to complement experimental studies, accelerating the discovery process.

Looking ahead, the potential applications of 2-{N-methyl-1-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid are vast and promising. Its unique combination of structural features makes it a valuable asset in both academic research and industrial development. As research continues to uncover new facets of this compound's properties and applications, it is likely to play an increasingly important role in advancing modern chemistry and medicine.